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Abstract
Violanthrone, a cornerstone of synthetic vat dyes, boasts a rich history intertwined with the

advent of modern industrial chemistry. This in-depth technical guide explores the discovery,

synthesis, and multifaceted properties of violanthrone and its derivatives. Beyond their

foundational role in the textile industry, this document elucidates their emerging applications in

materials science and medicinal chemistry, with a particular focus on their potential as

antimicrobial and antitumor agents, and as photosensitizers in photodynamic therapy. Detailed

experimental protocols, quantitative data, and graphical representations of synthetic and

signaling pathways are provided to serve as a comprehensive resource for the scientific

community.

A Legacy of Color: The History of Violanthrone Dyes
The story of violanthrone is a significant chapter in the broader narrative of synthetic dyes that

revolutionized the textile industry in the early 20th century. The journey began with the

pioneering work on synthetic vat dyes, a class of water-insoluble dyes renowned for their

exceptional fastness.

A pivotal moment in this era was the synthesis of the first synthetic vat dye, Indanthrene (C.I.

Vat Blue 4), in 1901 by the German chemist René Bohn at Badische Anilin- & Soda-Fabrik
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(BASF).[1][2] This breakthrough laid the groundwork for the exploration of other complex

polycyclic aromatic compounds as colorants.

While the exact date of the first synthesis of violanthrone (also known as dibenzanthrone or

C.I. Vat Blue 20) is not definitively documented as a singular event, its development followed

closely on the heels of Indanthrene's success. The key precursor to violanthrone,

benzanthrone, was synthesized by the reaction of anthraquinone with glycerol and sulfuric

acid.[3] The subsequent discovery that benzanthrone could be dimerized through an alkaline

fusion process to yield the intensely colored and highly stable violanthrone marked a

significant advancement in the field of vat dyes.[3][4] This process, often referred to as the

Scholl reaction, became the cornerstone of violanthrone production.

The timeline below highlights key milestones in the historical context of violanthrone's

discovery:

William Henry Perkin accidentally
discovers Mauveine, the first

synthetic organic dye. [16, 17]

René Bohn at BASF synthesizes
Indanthrene, the first synthetic

vat dye. [13, 18]

Paving the way for
synthetic dyes Development of the synthesis of

benzanthrone from anthraquinone.

Spurs research into
polycyclic vat dyes

Discovery of violanthrone synthesis
via the alkaline fusion of

two benzanthrone molecules. [3, 22]

Precursor synthesis
enables discovery

Violanthrone and its derivatives become
commercially significant as high-performance
vat dyes for cotton and other cellulosic fibers.

Commercialization
and widespread use

Click to download full resolution via product page

A timeline of key discoveries leading to violanthrone dyes.

Physicochemical Properties of Violanthrone (C.I. Vat
Blue 20)
Violanthrone is a dark blue solid with the chemical formula C₃₄H₁₆O₂ and a molar mass of

456.49 g/mol .[4] Its planar, polycyclic aromatic structure is responsible for its intense color,

high melting point, and general insolubility in common organic solvents.

Quantitative Data Summary
The following tables summarize the key quantitative properties of violanthrone (C.I. Vat Blue

20).

Table 1: General and Physical Properties
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Property Value Reference(s)

IUPAC Name

Anthra[9,1,2-

cde]benzo[rst]pentaphene-

5,10-dione

[4]

CAS Number 116-71-2 [5]

Molecular Formula C₃₄H₁₆O₂ [4]

Molar Mass 456.49 g/mol [5]

Appearance Blue-black powder [5]

Melting Point 338-339 °C [2]

Table 2: Solubility Profile (Qualitative)

Solvent Solubility Reference(s)

Water Insoluble [5]

Ethanol Insoluble [2]

Acetone Slightly soluble [5]

Chloroform Slightly soluble [5]

Toluene Slightly soluble [5]

Xylene Soluble (with red fluorescence) [5]

Tetrahydronaphthalene Soluble (with red fluorescence) [5]

Table 3: Spectroscopic Data
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Property Wavelength (nm) Reference(s)

Absorption Maximum (λmax) in

Toluene
580 [5]

Emission Maximum (λem) in

Toluene
635 [6]

Table 4: Fastness Properties of C.I. Vat Blue 20

Fastness Property
ISO 105 Rating (Scale 1-8
for light, 1-5 for others)

Reference(s)

Light Fastness (Xenon Arc) 7-8 [7][8]

Washing Fastness (ISO 105-

C06)
4-5 [5][7]

Rubbing Fastness (Dry) 4-5 [7]

Rubbing Fastness (Wet) 2-3 [7]

Chlorine Bleach 4 [5]

Perspiration Fastness 4-5 [7]

Synthesis and Experimental Protocols
The primary industrial synthesis of violanthrone involves the dimerization of benzanthrone

through an alkaline fusion process.
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Starting Material

Reaction Conditions Process Product

Benzanthrone (2 molecules)

Alkaline Fusion
(High Temperature)

Potassium Hydroxide (KOH)
Sodium Acetate

Refined Naphthalene Violanthrone
(Dibenzanthrone)

Click to download full resolution via product page

Synthesis of Violanthrone from Benzanthrone.

Detailed Experimental Protocol: Synthesis of
Violanthrone
The following protocol is a generalized procedure based on established industrial methods.[3]

[5]

Materials:

Benzanthrone

Potassium hydroxide (KOH)

Sodium acetate

Refined naphthalene (as solvent)

Ethanol

Hydrochloric acid (HCl)
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Procedure:

A mixture of potassium hydroxide and sodium acetate is melted in a reaction vessel

containing refined naphthalene under an inert atmosphere.

Finely powdered benzanthrone is added portion-wise to the molten alkali mixture with

vigorous stirring.

The reaction mixture is heated to a high temperature (typically in the range of 200-240 °C)

and maintained for several hours to facilitate the oxidative coupling.

Upon completion of the reaction (monitored by techniques such as thin-layer

chromatography), the mixture is cooled.

The solidified mass is then treated with hot water to dissolve the excess alkali and other

water-soluble impurities.

The crude violanthrone is isolated by filtration and washed with hot water until the filtrate is

neutral.

For purification, the crude product can be subjected to a vatting process. This involves

reducing the violanthrone to its soluble leuco form using an alkaline solution of sodium

dithionite.

The solution is filtered to remove insoluble impurities, and the violanthrone is then re-

oxidized by bubbling air through the filtrate, causing it to precipitate as a purified solid.

The purified violanthrone is collected by filtration, washed with water and then ethanol, and

dried.

Beyond the Dye Vat: Applications in Drug Discovery
and Materials Science
While the primary application of violanthrone dyes has been in the textile industry, recent

research has unveiled their potential in other high-technology fields, including drug discovery

and materials science.
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Biological Activity and Signaling Pathways
Certain derivatives of violanthrone and related polycyclic aromatic compounds have

demonstrated promising biological activities, including antimicrobial and antitumor properties.

[9][10] The mechanism of action for their antitumor effects is believed to involve the modulation

of key cellular signaling pathways. One such pathway is the PI3K/Akt signaling pathway, which

plays a crucial role in cell survival, proliferation, and apoptosis.[10] Inhibition of this pathway by

bioactive compounds can lead to the induction of programmed cell death in cancer cells.

Violanthrone Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

